methyl 2-methyl-3-{[4-(4-morpholinyl)benzoyl]amino}benzoate

• IUPAC Name: methyl 2-methyl-3-[(4-morpholin-4-ylbenzoyl)amino]benzoate
• InChI: InChI=1S/C20H22N2O4/c1-14-17(20(24)25-2)4-3-5-18(14)21-19(23)15-6-8-16(9-7-15)22-10-12-26-13-11-22/h3-9H,10-13H2,1-2H3,(H,21,23)
• InChI Key: YHNQJHFIPPUMHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC=C(C=C2)N3CCOCC3)C(=O)OC
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

The compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. It contains a morpholinyl group, which is a common feature in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the morpholinyl group and the ester group. The morpholinyl group is a six-membered ring containing four carbon atoms, one oxygen atom, and one nitrogen atom.

Chemical Reactions Analysis

As an ester, this compound would be expected to undergo reactions typical of esters, such as hydrolysis and reduction. The morpholinyl group could also participate in various reactions, depending on the specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. As an ester, it would likely be polar and could potentially form hydrogen bonds. The presence of the morpholinyl group could also influence its solubility and stability.

Scientific Research Applications

Synthesis of Oximes and Hydrazones

This compound can be utilized in the synthesis of oximes and hydrazones, which are valuable in various chemical reactions. . This reaction is significant in the preparation of pharmaceuticals and agrochemicals.

Building Blocks for Peptidomimetics

The structure of this compound suggests its potential use as a building block in the synthesis of peptidomimetics. Peptidomimetics are small protein-like chains designed to mimic a peptide. .

Ligand for Transition Metal Catalysis

The benzoyl and morpholinyl moieties present in the compound can act as ligands in transition metal catalysis. .

Intermediate for Heterocyclic Compounds

Given its complex structure, this compound can serve as an intermediate in the synthesis of heterocyclic compounds. .

Material Science Applications

The morpholinyl group within the compound’s structure indicates potential applications in material science. .

Analytical Chemistry Reagent

The compound’s unique structure makes it a candidate for use as a reagent in analytical chemistry. .

Mechanism of Action

Without specific information about the intended use of this compound, it’s difficult to predict its mechanism of action. Many drugs containing a morpholinyl group are used for their antimicrobial, antifungal, or anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Generally, care should be taken when handling organic compounds, particularly if they are intended for use in pharmaceuticals.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. Compounds containing a morpholinyl group have been widely studied for their potential therapeutic effects.